molecular formula C7H14ClNO B6163828 5-oxa-8-azaspiro[3.5]nonane hydrochloride CAS No. 2206813-84-3

5-oxa-8-azaspiro[3.5]nonane hydrochloride

Cat. No. B6163828
CAS RN: 2206813-84-3
M. Wt: 163.6
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-oxa-8-azaspiro[3.5]nonane hydrochloride (5-OAS-HCl) is a synthetic compound belonging to the spiro compound family. It is a white crystalline solid that is soluble in water and slightly soluble in methanol and ethanol. 5-OAS-HCl has a variety of applications in scientific research, ranging from synthesis methods to biochemical and physiological effects.

Scientific Research Applications

5-oxa-8-azaspiro[3.5]nonane hydrochloride has a wide range of applications in scientific research. It has been used as a model compound to study the structure of spiro compounds, as a reagent in organic synthesis, and as a ligand in coordination chemistry. It has also been used as a catalyst in the synthesis of heterocyclic compounds, such as pyridines and quinolines. In addition, 5-oxa-8-azaspiro[3.5]nonane hydrochloride has been used to study the binding of drugs to their target proteins and the mechanism of action of various drugs.

Mechanism of Action

The mechanism of action of 5-oxa-8-azaspiro[3.5]nonane hydrochloride is not well understood. Studies have shown that the compound binds to certain proteins, such as tyrosine kinases, and inhibits their activity. It has also been shown to inhibit the activity of certain enzymes, such as cyclooxygenases and phospholipases. In addition, 5-oxa-8-azaspiro[3.5]nonane hydrochloride has been shown to act as an agonist of certain G-protein coupled receptors, such as the muscarinic acetylcholine receptor.
Biochemical and Physiological Effects
5-oxa-8-azaspiro[3.5]nonane hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as cyclooxygenases and phospholipases. In addition, it has been shown to act as an agonist of certain G-protein coupled receptors, such as the muscarinic acetylcholine receptor. It has also been shown to inhibit the growth of certain types of cancer cells, and to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-oxa-8-azaspiro[3.5]nonane hydrochloride in laboratory experiments is its ability to be synthesized relatively easily and inexpensively. In addition, it has a wide range of applications in scientific research, making it a useful tool for studying a variety of topics. The main limitation of 5-oxa-8-azaspiro[3.5]nonane hydrochloride is that it is not very stable, and therefore must be stored and handled carefully.

Future Directions

The potential future directions for 5-oxa-8-azaspiro[3.5]nonane hydrochloride are numerous. It could be used to study the structure and function of spiro compounds, as well as to develop new methods of synthesis. It could also be used to study the mechanism of action of various drugs, as well as to develop new drugs. In addition, it could be used to study the binding of drugs to their target proteins, as well as to study the biochemical and physiological effects of various drugs. Finally, it could be used to develop new methods of cancer treatment, as well as to develop new anti-inflammatory and analgesic drugs.

Synthesis Methods

5-oxa-8-azaspiro[3.5]nonane hydrochloride can be synthesized from the reaction of 5-oxa-8-azaspiro[3.5]nonane with hydrochloric acid. The reaction is carried out in a polar solvent such as ethanol or methanol and proceeds through a nucleophilic substitution mechanism. The reaction is typically carried out at room temperature and the resulting product is a white crystalline solid.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 5-oxa-8-azaspiro[3.5]nonane hydrochloride involves the reaction of a cyclic amine with an epoxide in the presence of an acid catalyst to form the spirocyclic compound. The resulting compound is then treated with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "Cyclic amine (e.g. piperidine)", "Epoxide (e.g. propylene oxide)", "Acid catalyst (e.g. sulfuric acid)", "Hydrochloric acid" ], "Reaction": [ "Add the cyclic amine to a reaction flask", "Add the epoxide to the reaction flask", "Add the acid catalyst to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and extract the product with a suitable solvent", "Dry the product under vacuum", "Dissolve the product in hydrochloric acid", "Filter the resulting precipitate and wash with cold hydrochloric acid", "Dry the product under vacuum to obtain 5-oxa-8-azaspiro[3.5]nonane hydrochloride" ] }

CAS RN

2206813-84-3

Product Name

5-oxa-8-azaspiro[3.5]nonane hydrochloride

Molecular Formula

C7H14ClNO

Molecular Weight

163.6

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.